N'-(2,4-difluorophenyl)-N,N-diethylethanediamide

• IUPAC Name: N-(2,4-difluorophenyl)-N',N'-diethyloxamide
• InChI: InChI=1S/C12H14F2N2O2/c1-3-16(4-2)12(18)11(17)15-10-6-5-8(13)7-9(10)14/h5-7H,3-4H2,1-2H3,(H,15,17)
• InChI Key: NKLDAMCHCZGQTP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C12H14F2N2O2
• Molecular Weight: 256.25 g/mol

Description

"N'-(2,4-difluorophenyl)-N,N-diethylethanediamide" is a compound likely to be of interest in fields like organic chemistry and materials science due to the presence of difluorophenyl and diethylamino functional groups. These groups can significantly influence the chemical behavior and properties of the molecule, making it relevant for various applications, excluding drug use and dosage.

Synthesis Analysis

Synthetic approaches for compounds similar to "N'-(2,4-difluorophenyl)-N,N-diethylethanediamide" often involve condensation reactions between amines and carboxylic acid derivatives or intermediates. For example, the synthesis of functionalized ligands through condensation and further reactions to introduce specific functional groups can be relevant (Meskini et al., 2010)¹.

Molecular Structure Analysis

The molecular structure of compounds containing difluorophenyl groups can be determined using spectral (IR, 1H NMR), elemental analyses, and X-ray diffraction data. These methods help elucidate the conformation and spatial arrangement of the molecule's atoms, offering insights into potential reactivity and interaction sites (Meskini et al., 2010)¹.

Chemical Reactions and Properties

Compounds with difluorophenyl and diethylamino groups participate in various chemical reactions, influenced by the electron-withdrawing effect of fluorine and the electron-donating nature of the diethylamino group. This balance affects their reactivity towards nucleophilic and electrophilic agents. The study on perfluoroalkyl derivatives of nitrogen, for example, highlights reactions involving nitrosoalkanes and azoxy-compounds formation (Banks et al., 1979)².

Physical Properties Analysis

Physical properties like solubility, melting point, and boiling point are significantly influenced by the molecular structure. The presence of fluorine atoms often decreases solubility in polar solvents while increasing thermal stability and lowering the dielectric constant of polymers (Lee et al., 2000)³.

Chemical Properties Analysis

The chemical behavior of "N'-(2,4-difluorophenyl)-N,N-diethylethanediamide" is expected to be characterized by its reactivity in organic synthesis, potentially serving as a building block for more complex molecules. The fluorine atoms can affect the acidity of adjacent hydrogen atoms, influencing reactions such as eliminations, substitutions, and additions. The study of fluorinated polyetherimides showcases how fluorine incorporation alters chemical properties like solubility and thermal resistance (Lee et al., 2000)³.